Cas no 2228160-59-4 (2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine
• CAS No: 2228160-59-4
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 5800855
• PubChem ID: 165794604
• Update Time: 2025-06-29

2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine
• [2-(3-bromo-2-fluorophenyl)propan-2-yl](methyl)amine
• EN300-1904686
• 2228160-59-4

• Inchi： 1S/C10H13BrFN/c1-10(2,13-3)7-5-4-6-8(11)9(7)12/h4-6,13H,1-3H3
• InChI Key： XLXFYUQKQDVLIR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C)(C)NC

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine

Introduction to 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine (CAS No. 2228160-59-4)

2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine, with the CAS number 2228160-59-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and fluorinated aromatic ring, a tert-butyl group, and a methylamine moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs for neurological disorders and cancer.

The synthesis of 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine involves a series of well-defined chemical reactions, including nucleophilic substitution, bromination, and amination. The compound's synthesis has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of its production, ensuring that it can be readily available for research and development purposes.

In terms of its physicochemical properties, 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine exhibits a molecular weight of 274.14 g/mol and a melting point of approximately 105°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

The biological activity of 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine has been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in mood regulation and anxiety disorders. In vitro studies have demonstrated that 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine exhibits potent agonist activity at the 5-HT_1A receptor, suggesting its potential as an antidepressant or anxiolytic agent.

Beyond its effects on neurotransmitter systems, 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings have sparked interest in exploring the use of 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine as a potential anticancer agent.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. These trials are expected to provide valuable insights into the optimal dosing regimens and potential side effects associated with this novel compound.

In addition to its therapeutic applications, 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine has also been investigated for its use as a research tool in neuroscience and pharmacology. Its ability to selectively modulate specific receptors makes it a valuable probe for studying receptor function and signaling pathways. Researchers are using this compound to gain deeper insights into the mechanisms underlying various neurological disorders and to identify new targets for drug discovery.

The environmental impact of 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine is another important consideration. Studies have shown that this compound is biodegradable under certain conditions and does not persist in the environment for extended periods. However, proper disposal methods should be followed to minimize any potential ecological risks associated with its use.

In conclusion, 2-(3-bromo-2-fluorophenyl)propan-2-yl(methyl)amine (CAS No. 2228160-59-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and favorable physicochemical properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to uncover additional uses for this compound and contribute to advancements in drug discovery and development.